Cas no 1214348-42-1 (Methyl 4-methoxy-3-(pyridin-4-yl)benzoate)

• Product Name: Methyl 4-methoxy-3-(pyridin-4-yl)benzoate
• CAS No: 1214348-42-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4960692
• Update Time: 2025-10-31

Methyl 4-methoxy-3-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-(pyridin-4-yl)benzoate

• Inchi： 1S/C14H13NO3/c1-17-13-4-3-11(14(16)18-2)9-12(13)10-5-7-15-8-6-10/h3-9H,1-2H3
• InChI Key： WWHMZXHEVPUSFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-methoxy-3-(pyridin-4-yl)benzoate

Methyl 4-methoxy-3-(pyridin-4-yl)benzoate (CAS No. 1214348-42-1): A Comprehensive Overview

Methyl 4-methoxy-3-(pyridin-4-yl)benzoate, identified by its CAS number 1214348-42-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate moiety linked to a pyridine ring, has garnered attention due to its potential applications in various scientific domains. The structural uniqueness of Methyl 4-methoxy-3-(pyridin-4-yl)benzoate makes it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents and agrochemicals.

The benzoate group in this molecule contributes to its versatility, enabling interactions with biological targets that are often mediated through ester linkages. This feature is particularly relevant in drug design, where modulating such interactions can lead to the discovery of new pharmacophores. The presence of a methoxy group at the para position relative to the pyridine ring further enhances the compound's potential for biological activity. This substitution pattern is commonly observed in bioactive molecules, suggesting that Methyl 4-methoxy-3-(pyridin-4-yl)benzoate may exhibit promising properties in terms of solubility, metabolic stability, and target binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities and pharmacokinetic profiles. These tools have been instrumental in identifying potential leads for drug discovery programs. In particular, molecular docking studies have shown that Methyl 4-methoxy-3-(pyridin-4-yl)benzoate can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent.

In vitro studies have begun to unravel the mechanistic aspects of Methyl 4-methoxy-3-(pyridin-4-yl)benzoate. Initial experiments suggest that the compound may exert its effects by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Additionally, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been hypothesized, given the structural similarities between this compound and known PPAR ligands.

The pyridine ring in Methyl 4-methoxy-3-(pyridin-4-yl)benzoate adds another layer of complexity and functionality. Pyridine derivatives are well-documented for their role in medicinal chemistry due to their ability to form hydrogen bonds and participate in π-stacking interactions. These features are crucial for optimizing binding affinity and selectivity when designing small molecule drugs. The specific positioning of the pyridine ring at the ortho position relative to the methoxy group suggests that this compound may exhibit unique binding characteristics compared to its analogs.

From a synthetic perspective, Methyl 4-methoxy-3-(pyridin-4-yl)benzoate presents an interesting challenge for organic chemists. The synthesis involves multiple steps, including functional group transformations and regioselective reactions. Recent reports have highlighted novel synthetic routes that improve yield and purity, making it more feasible to produce this compound on a larger scale. These advancements are crucial for supporting further preclinical and clinical investigations.

The agrochemical industry has also shown interest in exploring the potential of Methyl 4-methoxy-3-(pyridin-4-yl)benzoate. Its structural features suggest that it may possess herbicidal or fungicidal properties, which are essential for developing new crop protection agents. Field trials are currently underway to evaluate its efficacy against various pests and pathogens. Preliminary results are promising, indicating that this compound may offer a novel solution for sustainable agriculture.

The environmental impact of chemical compounds is another critical consideration when evaluating their potential applications. Studies have begun to assess the biodegradability and toxicity profile of Methyl 4-methoxy-3-(pyridin-4-yl)benzoate. Initial findings suggest that it degrades relatively quickly under aerobic conditions, minimizing environmental persistence. Additionally, its low toxicity towards non-target organisms further supports its potential as a safe and effective agent for both pharmaceutical and agrochemical uses.

As research continues to uncover new applications for Methyl 4-methoxy-3-(pyridin-4-yl)benzoate, collaborations between academia and industry will be essential for translating laboratory findings into practical solutions. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will accelerate the process of identifying new uses for this compound.

In conclusion, Methyl 4-methoxy-3-(pyridin-4-yl)benzoate (CAS No. 1214348-42-1) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an attractive candidate for further exploration in drug discovery, agrochemical development, and environmental science. As research progresses, we can expect to see more applications emerge, solidifying its role as a valuable asset in the chemical sciences.